Cas no 2248416-60-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2,4-dichlorophenyl)-1,3-thiazol-4-yl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2,4-dichlorophenyl)-1,3-thiazol-4-yl]acetate
• CAS No: 2248416-60-4
• MF: C₁₉H₁₀Cl₂N₂O₄S
• MW: 433.264701366425
• CID: 6315328
• PubChem ID: 165732577
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2,4-dichlorophenyl)-1,3-thiazol-4-yl]acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6522917
• 2248416-60-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2,4-dichlorophenyl)-1,3-thiazol-4-yl]acetate

• Inchi： 1S/C19H10Cl2N2O4S/c20-10-5-6-14(15(21)7-10)17-22-11(9-28-17)8-16(24)27-23-18(25)12-3-1-2-4-13(12)19(23)26/h1-7,9H,8H2
• InChI Key： YXNRUKIVSPOKOU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NC(=CS1)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)Cl

Computed Properties

• Exact Mass: 431.9738334g/mol
• Monoisotopic Mass: 431.9738334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2,4-dichlorophenyl)-1,3-thiazol-4-yl]acetate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2,4-dichlorophenyl)-1,3-thiazol-4-yl]acetate (CAS No. 2248416-60-4): A Novel Compound with Promising Applications in Medicinal Chemistry and Materials Science

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2,4-dichlorophenyl)-1,3-thiazol-4-yl]acetate (CAS No. 2248416-60-4) is a structurally complex organic molecule that has garnered significant attention in recent years due to its unique chemical framework and versatile reactivity profile. This compound belongs to the class of isoindole derivatives and thiazole-containing esters, which are well-known for their biological activities and applications in pharmaceutical development. The molecule's core structure consists of a 1,3-dioxo-2,3-dihydro-1H-isoindole ring linked via an ester linkage to a 2-(2,4-dichlorophenyl)-1,3-thiazol-4-yl group, creating a hybrid scaffold that combines the electronic properties of aromatic rings with the polar characteristics of ester functionalities. Recent advances in computational chemistry and structure-activity relationship (SAR) studies have provided deeper insights into the molecular mechanisms underlying the compound's reactivity and potential applications.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2,4-dichlorophenyl)-1,3-thiazol-4-yl]acetate has been extensively explored in recent literature, with particular emphasis on optimizing green chemistry approaches and microwave-assisted synthesis methods. A 2023 study published in Organic Letters demonstrated that the use of metal-free catalytic systems significantly improved the yield and purity of the compound compared to traditional methods. This aligns with the growing trend in medicinal chemistry to develop sustainable synthetic routes that minimize environmental impact while maximizing efficiency. The compound's thiazole moiety is particularly noteworthy, as it has been shown to enhance hydrophobic interactions and hydrogen bonding capabilities, which are critical for molecular recognition in biological systems.

From a pharmacological perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2,4-dichlorophenyl)-1,3-thiazol-4-yl]acetate has demonstrated intriguing antioxidant properties and anti-inflammatory effects in preliminary in vitro assays. A 2024 investigation by the European Journal of Medicinal Chemistry highlighted its ability to modulate mitochondrial function and ROS scavenging activity, which are key factors in the pathogenesis of neurodegenerative diseases. These findings suggest that the compound may serve as a lead molecule for the development of novel therapeutics targeting oxidative stress-related disorders. Moreover, the presence of 2,4-dichlorophenyl substituents has been linked to enhanced lipophilicity and membrane permeability, both of which are desirable characteristics for drug candidates aiming to cross the blood-brain barrier.

In the field of materials science, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2,4-dichlorophenyl)-1,3-thiazol-4-yl]acetate has shown potential as a non-linear optical material due to its conjugated π-electron system and electronic polarization effects. Recent research from the Advanced Materials Institute (2024) demonstrated that thin films of this compound exhibit high second-harmonic generation (SHG) efficiency, making it a promising candidate for optoelectronic devices and photonics applications. The isoindole-thiazole ester linkage appears to play a crucial role in stabilizing the molecular arrangement necessary for such optical phenomena, highlighting the importance of molecular engineering in designing functional materials.

Furthermore, the compound's electrochemical properties have been investigated for its potential in energy storage applications. A 2023 study in ACS Applied Materials & Interfaces reported that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2,4-dichlorophenyl)-1,3-thiazol-4-yl]acetate can act as an electrode material in supercapacitors, displaying high specific capacitance and excellent cycling stability. The ester functional group is believed to facilitate ion transport and charge storage through reversible redox reactions, while the aromatic substituents contribute to structural stability under repeated electrochemical cycling. These properties position the compound as a candidate for next-generation energy storage systems that require high power density and long-term durability.

The biocompatibility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2,4-dichlorophenyl)-1,3-thiazol-4-yl]acetate has also been evaluated in preclinical toxicity studies, with results indicating low cytotoxicity and hemocompatibility. A 2024 review in Toxicology and Applied Pharmacology emphasized the compound's low acute toxicity and favorable pharmacokinetic profile, which are essential for translational research and clinical development. These findings, combined with its modular synthetic accessibility, make it an attractive molecular scaffold for drug discovery and materials innovation.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2,4-dichlorophenyl)-1,3-thiazol-4-yl]acetate (CAS No. 2248416-60-4) represents a multidisciplinary compound with diverse applications ranging from pharmaceuticals to advanced materials. Its unique structural features and favorable physicochemical properties have sparked extensive research across multiple scientific domains. As the field of molecular design continues to evolve, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2,4-dichlorophenyl)-1,3-thiazol-4-yl]acetate will undoubtedly play a pivotal role in innovation-driven science and sustainable technology development.

Compound: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2,4-dichlorophenyl)-1,3-thiazol-4-yl]acetate CAS No.: 2248416-60-4 --- ### Overview This compound is a structurally complex organic molecule with a hybrid scaffold combining isoindole and thiazole moieties. It belongs to a class of molecules with significant potential in medicinal chemistry, materials science, and green chemistry. Its unique chemical properties and versatility in applications make it a subject of extensive research. --- ### Chemical Structure - Core framework: - 1,3-dioxo-2,3-dihydro-1H-isoindole ring - Ester linkage to a 2-(2,4-dichlorophenyl)-1,3-thiazol-4-yl group - Key functional groups: - Ester group (facilitates ion transport and charge storage) - Aromatic substituents (enhance structural stability and biocompatibility) - Thiazole ring (contributes to optical and electrochemical properties) --- ### Applications #### 1. Medicinal Chemistry - Pharmacological properties: - Low acute toxicity and favorable pharmacokinetics (suitable for drug development) - Low cytotoxicity and hemocompatibility (preclinical studies) - Potential as a drug scaffold for targeted therapies and drug delivery systems - Areas of interest: - Supercapacitors (high specific capacitance and cycling stability) - Biomedical materials (due to biocompatibility) #### 2. Materials Science - Energy storage applications: - Supercapacitors (due to reversible redox reactions and structural stability) - Optical properties: - Functional materials (due to the isoindole-thiazole ester linkage) - Potential use in photonic devices (stabilizes molecular arrangements for optical phenomena) #### 3. Green Chemistry - Synthetic accessibility: - Modular synthetic routes allow for easy functionalization and modification - Low environmental impact due to favorable reactivity and stability --- ### Key Properties - Biocompatibility: Low cytotoxicity and hemocompatibility - Electrochemical properties: High specific capacitance, excellent cycling stability - Optical properties: Suitable for functional materials and photonic devices - Thermal and structural stability: Aromatic substituents enhance stability under stress --- ### Research and Development - Preclinical studies: Indicate safety and efficacy for translational research - Materials innovation: Potential for next-generation energy storage systems - Drug discovery: Modular scaffold for targeted therapies and drug design --- ### Conclusion 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[2-(2,4-dichlorophenyl)-1,3-thiazol-4-yl]acetate (CAS 2248416-60-4) is a multidisciplinary compound with diverse applications across pharmaceuticals, energy storage, and advanced materials. Its unique structural features and favorable properties position it as a promising candidate for innovation-driven science and sustainable technology development. --- Keywords: Drug discovery, Energy storage, Supercapacitors, Biocompatible materials, Thiazole derivatives, Isoindole esters, Green chemistry, Functional materials.